Cas no 6730-18-3 ( )

• Product Name: &nbsp
• CAS No: 6730-18-3
• MF: C₁₆H₂₂N₃O₁₀
• MW: 416.359984874725
• CID: 965771
• Update Time: 2024-03-05

  Chemical and Physical Properties

Names and Identifiers

• imino-(2,3,4,5,6-pentaacetyloxycyclohexyl)iminoazanium
• AC1O3P0O
• AG-G-54446
• CTK2F6513
• IMINO-(2,3,4,5,6-PENTAACETYLOXYCYCLOHEXYL)IMINO-AZANIUM
•  

• Inchi： 1S/C16H22N3O10/c1-6(20)25-12-11(18-19-17)13(26-7(2)21)15(28-9(4)23)16(29-10(5)24)14(12)27-8(3)22/h11-17H,1-5H3/q+1
• InChI Key： GBRPGJGDUBNXNW-UHFFFAOYSA-N
• SMILES： [N+](=N)=NC1C(OC(C)=O)C(OC(C)=O)C(OC(C)=O)C(OC(C)=O)C1OC(C)=O

Computed Properties

• Exact Mass: 416.13056
• Monoisotopic Mass: 415.122694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 181.81
• LogP: -0.20984